BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to N-(2,6-
diethylphenyl)formamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: N-formyl-2,6-diethylaniline
Cat. No.: B7813237
Get Quote
Abstract

This technical guide provides a comprehensive overview of N-(2,6-diethylphenyl)formamide, a
substituted aromatic amide of significant interest in synthetic and medicinal chemistry. We will
explore its chemical identity, physicochemical properties, synthesis, and detailed analytical
characterization. Furthermore, this guide elucidates the compound's potential applications as a
strategic building block in drug discovery and materials science, supported by field-proven
insights into experimental protocols. The document concludes with essential safety and
handling protocols to ensure its proper use in a research environment.

Chemical Identity and Nomenclature

Proper identification is the cornerstone of chemical research. The compound commonly known
by the semi-systematic name N-formyl-2,6-diethylaniline is formally recognized by the
International Union of Pure and Applied Chemistry (IUPAC) as N-(2,6-diethylphenyl)formamide.
This nomenclature precisely describes a formamide group attached to the nitrogen of a 2,6-
diethylaniline moiety.

The structure consists of a benzene ring substituted at positions 2 and 6 with ethyl groups, and
at position 1 with a formamido group (-NHCHO). The steric hindrance provided by the dual
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ortho-ethyl groups significantly influences the molecule's conformation and reactivity, a feature
often exploited in chemical design.

Table 1: Chemical Identifiers and Core Properties

Property Value Source
N-(2,6-

IUPAC Name ] ] IUPAC Nomenclature
diethylphenyl)formamide

Common Name N-formyl-2,6-diethylaniline Trivial Name

CAS Number 20115-46-8 Chemical Abstracts Service

Molecular Formula C11H1sNO Calculated

Molecular Weight 177.24 g/mol Calculated

) CCC1=C(C(=CC=C1)CC)NC= Simplified Molecular-Input
Canonical SMILES

@] Line-Entry System
inChl K YJFLHFAVFENZJCS- IUPAC International Chemical
n e
Y UHFFFAOYSA-N Identifier

Synthesis and Mechanistic Insights

The synthesis of N-(2,6-diethylphenyl)formamide is most commonly achieved through the N-
formylation of 2,6-diethylaniline. This transformation is a fundamental process in organic
synthesis, valued for its efficiency and the utility of the resulting formamide products.

Causality of Reagent Selection

Several methods exist for formylation, but a direct and effective approach involves using a
combination of formic acid and a dehydrating agent, or simply refluxing with a high
concentration of formic acid.[1] The use of oxalic acid as a carbon monoxide surrogate in
manganese-catalyzed reactions also presents a modern, safer alternative to traditional
methods.[1]

The chosen protocol below utilizes a well-established method that is both high-yielding and
operationally simple for a laboratory setting. The reaction proceeds via a nucleophilic acyl
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substitution mechanism. The nitrogen atom of the 2,6-diethylaniline acts as the nucleophile,
attacking the electrophilic carbonyl carbon of the formylating agent. The steric bulk from the
ortho-ethyl groups does not significantly impede this reaction with a small electrophile like a
formyl group.

Visualized Synthesis Workflow

The following diagram outlines the logical flow from starting materials to the purified final
product.
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Purification
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Caption: General workflow for the synthesis of N-(2,6-diethylphenyl)formamide.
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Self-Validating Synthesis Protocol

This protocol is designed to be self-validating through in-process controls (TLC monitoring) and

definitive final product characterization.

Materials:

2,6-Diethylaniline (1.0 eq)

Formic acid, 295% (5.0 eq)

Saturated sodium bicarbonate (NaHCOs) solution

Ethyl acetate (or other suitable extraction solvent)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

Deionized water

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 2,6-diethylaniline.

Reagent Addition: Carefully add the excess formic acid to the flask.

Heating: Heat the reaction mixture to reflux (approximately 100-110 °C) using a heating
mantle.

o Rationale: The elevated temperature provides the necessary activation energy for the
nucleophilic attack of the aniline on the formic acid, driving the reaction to completion.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS). The disappearance of the 2,6-diethylaniline
spot/peak indicates completion. This typically takes 2-4 hours.

Cooling and Quenching: Once complete, allow the mixture to cool to room temperature.
Slowly and carefully pour the reaction mixture into a beaker containing crushed ice.
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e Neutralization: Cautiously neutralize the acidic solution by slowly adding saturated sodium
bicarbonate solution until effervescence ceases and the pH is ~7-8.

o Rationale: Neutralization removes excess formic acid and converts the product to its free
base form, enabling extraction into an organic solvent.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl
acetate (3x volumes). Combine the organic layers.

e Drying and Concentration: Dry the combined organic layers over anhydrous MgSOQa, filter,
and concentrate the solvent using a rotary evaporator to yield the crude product.

 Purification: The crude solid can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water or hexanes/ethyl acetate) or by flash column chromatography on
silica gel.

Analytical Characterization

Rigorous analytical testing is essential to confirm the identity and purity of the synthesized
compound. Due to the presence of rotamers (cis and trans isomers about the amide C-N
bond), NMR spectra can show duplicated peaks, a characteristic feature for N-aryl formamides.

[2]

Table 2: Predicted Spectroscopic Data for N-(2,6-diethylphenyl)formamide
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Technique Expected Features

Rotamer signals may be present.- ~8.3-8.5
ppm: Singlet or doublet, formyl proton (-CHO).
[3][4]- ~7.0-7.4 ppm: Multiplets, aromatic

1H NMR protons.- ~2.6 ppm: Quartet, benzylic protons (-
CH2-CHs).- ~1.2 ppm: Triplet, methyl protons (-
CH2-CHs).- A broad singlet for the N-H proton

may also be observed.

Rotamer signals may be present.- ~160-165
ppm: Carbonyl carbon (-C=0).[3]- ~123-146

13C NMR ppm: Aromatic and substituted aromatic
carbons.- ~24 ppm: Benzylic carbon (-CH2-).-
~14 ppm: Methyl carbon (-CHs).

- ~3250-3300 cm~*; N-H stretch (amide).-
~2970, 2870 cm™1: C-H stretches (aliphatic).-

IR Spectroscopy ~1660-1680 cm~1: C=0 stretch (amide | band),
strong.[1]- ~1520-1540 cm~%; N-H bend (amide
Il band).

- Molecular lon (M*): m/z = 177.- Key
Mass Spectrometry (EI) Fragments: Loss of CHO (m/z 148), benzylic

cleavage (m/z 162).

Protocol: GC-MS Analysis

Objective: To confirm the molecular weight and purity of the synthesized product.

o Sample Preparation: Prepare a ~1 mg/mL solution of the purified product in a volatile organic
solvent like ethyl acetate or dichloromethane.

 Instrumentation: Use a standard GC-MS system equipped with a non-polar capillary column
(e.g., DB-5ms or HP-5ms).

e GC Conditions (Example):

o Injector Temperature: 250 °C

© 2026 BenchChem. All rights reserved. 7/14 Tech Support


https://www.rsc.org/suppdata/c7/cc/c7cc03860g/c7cc03860g1.pdf
http://www.znaturforsch.com/s67b/s67b0277.pdf
https://www.rsc.org/suppdata/c7/cc/c7cc03860g/c7cc03860g1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11800000/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7813237?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min.

o Carrier Gas: Helium, constant flow.

e MS Conditions (Example):
o lon Source: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 40 to 400.
e Data Analysis:
o Verify the retention time of the main peak.
o Analyze the mass spectrum of the peak, confirming the molecular ion at m/z 177.[5][6]

o Compare the fragmentation pattern with predicted pathways to further validate the
structure.

Applications in Research and Drug Development

While N-(2,6-diethylphenyl)formamide is not an active pharmaceutical ingredient itself, its
structural motifs are of high value to medicinal chemists and materials scientists.

Strategic Value of the 2,6-Disubstituted Aniline Core

The 2,6-disubstituted aniline scaffold is a privileged structure in drug design.[7] The presence
of two ortho substituents provides significant steric hindrance, which can be strategically
employed to:

o Enforce Conformation: Lock the conformation of the molecule to favor binding to a biological
target.

« Inhibit Metabolism: Block sites of metabolic oxidation (e.g., by Cytochrome P450 enzymes),
thereby increasing the compound's half-life and bioavailability.

e Modulate Physicochemical Properties: Fine-tune properties like solubility and lipophilicity.
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Aniline and its derivatives are crucial building blocks for a wide range of pharmaceuticals,
including antidepressants, anticancer agents, and antivirals.[8] Replacing a simple aniline with
a sterically hindered version can be a powerful strategy to overcome pharmacokinetic
challenges.[9]

Role as a Synthetic Intermediate

The formamide group serves as a versatile handle for further chemical transformations. It can
act as a protecting group for the amine or be converted into other functional groups, such as
isocyanides, which are valuable in multicomponent reactions.
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Caption: Role as an intermediate in a hypothetical drug discovery pipeline.

Safety, Handling, and Storage
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As a Senior Application Scientist, ensuring the safe handling of all chemicals is paramount.

While a specific Safety Data Sheet (SDS) for N-(2,6-diethylphenyl)formamide is not widely

available, a hazard assessment can be conducted based on its constituent parts: formamide

and 2,6-diethylaniline.

o Formamides: Can be classified as reproductive toxicants.[10]

e Aromatic Amines: Often toxic and can be absorbed through the skin.[11][12]

Table 3: Recommended Safety Protocols

Category

Guideline

Rationale

Personal Protective Equipment
(PPE)

- Nitrile gloves- Chemical

splash goggles- Lab coat

To prevent skin and eye
contact with the potentially

hazardous substance.

- Use in a well-ventilated

chemical fume hood.- Avoid

To minimize exposure via

Handling inhalation of dust or vapors.- , _
) ) ] inhalation and dermal routes.
Avoid contact with skin, eyes,
and clothing.[13]
- Store in a tightly sealed
container.- Keep in a cool, dry, To maintain chemical integrity
Storage well-ventilated area.- Store and prevent hazardous
away from strong oxidizing reactions.
agents.
- Dispose of as hazardous .
_ _ To ensure environmental
_ chemical waste in accordance _
Disposal ) protection and regulatory
with local, state, and federal ]
) compliance.
regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diethylphenyl-formamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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